Cas no 2034501-70-5 (2-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one
• CAS No: 2034501-70-5
• MF: C₁₆H₁₉N₅O₄
• MW: 345.3532
• CID: 5353321
• Update Time: 2025-07-01

2-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]-2-oxoethyl]pyridazin-3-one
• 2-(2-(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one
• 2-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C16H19N5O4/c1-24-13-8-17-9-14(19-13)25-12-4-3-7-20(10-12)16(23)11-21-15(22)5-2-6-18-21/h2,5-6,8-9,12H,3-4,7,10-11H2,1H3
• InChI Key： KTZOSVAWPSVJLQ-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C(N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C([H])([H])N2C(C([H])=C([H])C([H])=N2)=O)=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 553
• XLogP3: -0.3
• Topological Polar Surface Area: 97.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one

Compound CAS No 2034501-70-5: 2-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one

The compound with CAS No 2034501-70-5, named as 2-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research advancements.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a piperidine ring, a pyrazine moiety, and a dihydropyridazine core. These structural elements contribute to its exceptional chemical stability and reactivity, making it an ideal candidate for various applications in drug design and development.

Recent studies have highlighted the importance of 6-methoxypyrazine derivatives in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer therapy. The integration of this moiety into the larger molecular framework enhances the compound's ability to interact with specific biological targets, thereby improving its therapeutic potential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process, making it more efficient and scalable for industrial applications.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain enzymes and receptors, which is crucial for its role in drug discovery programs. Preclinical studies have shown promising results in reducing inflammation and inhibiting tumor growth in animal models, underscoring its potential as a lead compound for developing novel therapeutics.

The dihydropyridazine core within the molecule plays a pivotal role in its electronic properties, which are essential for its interaction with biological systems. This feature has also made it a valuable component in the design of advanced materials with applications in optoelectronics and sensors.

Furthermore, the presence of the piperidine ring introduces additional flexibility to the molecule, enabling it to adopt conformations that are favorable for binding to target proteins. This structural adaptability is a key factor in its success as a bioactive agent.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on this compound, providing insights into its binding affinity and selectivity profiles. These findings have been instrumental in guiding further optimization efforts aimed at enhancing its pharmacokinetic properties.

In conclusion, the compound with CAS No 2034501-70-5, or 2-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-y-------- strong>, represents a cutting-edge innovation in chemical research with vast opportunities for advancing medical treatments and technological applications.